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Compound of Interest

Compound Name: Dichloromethylphenyisilane

Cat. No.: B109416

Dichloromethylphenylsilane (DCMP) is a bifunctional organosilicon compound of significant
interest to the research and development community. Its unique reactivity, stemming from two
hydrolyzable silicon-chlorine bonds and the steric and electronic influence of its methyl and
phenyl substituents, makes it a versatile intermediate. This guide moves beyond a simple
recitation of properties to provide a deep, mechanistic understanding of DCMP, grounded in the
practical realities of the laboratory and its relevance to complex synthetic challenges,
particularly in the realm of materials science and pharmaceutical development. We will explore
not just what it is, but how and why it is used, providing the causal insights essential for
effective application.

Core Molecular and Physical Characteristics

A foundational understanding of a reagent begins with its fundamental properties. These
guantitative metrics are critical for everything from reaction stoichiometry to process safety.

Molecular Formula and Weight

The molecular structure of dichloromethylphenylsilane features a central, tetrahedral silicon
atom bonded to a methyl group, a phenyl group, and two chlorine atoms.

¢ Molecular Formula: C7HsCI2Si[1][2]

e Linear Formula: CeHsSi(CHs)CI2[1][3][4]
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e Molecular Weight: 191.13 g/mol [1][2][3][4][5][6]

Physicochemical Data

The physical properties of DCMP dictate its handling, purification, and reaction conditions.
These values are summarized in the table below.

Table 1: Key Physicochemical Properties of Dichloromethylphenylsilane

Property Value Reference(s)
CAS Number 149-74-6 [1][3][5]
Appearance Colorless liquid [2][5]

Density 1.176 g/mL at 25 °C [51[6]

Boiling Point 205 °C [5][6]

Flash Point 82 °C [5]

Refractive Index (n2°/D) 1.519 [5]

Synthesis Pathways: From Industrial Scale to
Laboratory Bench

The synthesis of DCMP can be approached from two distinct perspectives: large-scale
industrial production and targeted laboratory synthesis.

Industrial Production: The Miiller-Rochow Direct
Process

The cornerstone of industrial organosilicon chemistry is the Muller-Rochow "Direct Process."[7]
[8] This process involves the reaction of an organic halide with elemental silicon at high
temperatures over a copper catalyst. While the primary product is typically
dimethyldichlorosilane (from methyl chloride), the process can be adapted for phenylsilanes by
using chlorobenzene as a reactant.[7]
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2 CHsCI + CeHsCl + 2 Si --(Cu catalyst, ~300°C)--> (CH3)2SiClz + CeHsSi(CHs)Cl2 + other
products

This method is highly effective for bulk manufacturing but lacks the precision and selectivity
required for many research applications.

Laboratory Synthesis: The Grighard Reaction

For laboratory-scale quantities, the Grignard reaction offers a more controlled and predictable
route. The fundamental principle is the nucleophilic substitution at a silicon center using a
highly reactive organomagnesium reagent. The synthesis involves the reaction of a phenyl
Grignard reagent with methyltrichlorosilane.

Experimental Protocol: Grignard Synthesis of Dichloromethylphenylsilane

Step 3: Workup & Purification

eparate organic layer, Dry (NazS0x), filter, Fractional Distillation ~ .
Pure DI
extract aqueous layer remove solvent (under vacuum)
Step 1: Grignard Reagent Formation Step 2: Coupling Reaction
xothermic Transfer to Highly
Mgtumings+ )| reaction Add Bromobenzene dropwise Phenylmagnesium Bromide | | _coupling reaction | (* Cool Grignard Reagent | __Exothermic Add Methyltrichlorosilane (CH3SiCls) Reaction Mixture:
Anhydrous Diethyl Ether (Initiate with Iz crystal) (CsHsMgBr) forms ©0°C) dropwise DCMP + MgBICI

Click to download full resolution via product page
Caption: Workflow for the laboratory synthesis of DCMP via Grignard reaction.
Methodology and Scientific Rationale:
e Grignard Reagent Formation:

o Action: Magnesium turnings are placed in a flame-dried, three-neck flask under an inert
atmosphere (e.g., Argon). A solution of bromobenzene in anhydrous diethyl ether is added
dropwise.
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o Causality: The Grignard reagent is a potent nucleophile and a strong base. It reacts
violently with water. Therefore, all glassware must be scrupulously dried (flame-drying
removes adsorbed water), and anhydrous solvents are essential to prevent the reagent
from being quenched, which would halt the reaction.

e Coupling Reaction:

o Action: The formed phenylmagnesium bromide solution is cooled to 0 °C.
Methyltrichlorosilane is then added dropwise with vigorous stirring.

o Causality: The reaction between the Grignard reagent and the Si-Cl bond of
methyltrichlorosilane is highly exothermic. Cooling and slow addition are critical safety
measures to control the reaction rate, prevent dangerous temperature spikes, and
minimize the formation of side products. One equivalent of the phenyl nucleophile
displaces one chloride ligand.

o Workup and Purification:

o Action: The reaction is quenched by slowly pouring it over an ice-cold saturated
ammonium chloride solution. The organic layer is separated, dried over sodium sulfate,
and filtered.

o Causality: The ammonium chloride solution is a mild acid that safely neutralizes and
dissolves the magnesium salts (MgBrClI) formed as a byproduct, facilitating their removal
from the organic product.

o Action: The crude product is purified by fractional distillation under reduced pressure.

o Causality: DCMP has a high boiling point (205 °C). Performing the distillation under
vacuum lowers the boiling point, preventing thermal decomposition of the product and
allowing for efficient separation from impurities.

Chemical Reactivity and Synthetic Applications

The utility of DCMP is defined by the reactivity of its Si-Cl bonds. These bonds are the gateway
to a vast array of organosilicon structures.
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Hydrolysis and Condensation to Polysiloxanes

The most fundamental reaction of DCMP is its hydrolysis. The Si-Cl bonds are highly
susceptible to nucleophilic attack by water. This process is rapid and releases corrosive
hydrogen chloride gas.[5][9]

The initial hydrolysis yields an unstable silanediol, which immediately undergoes intermolecular
condensation to form oligomeric and polymeric methylphenylsiloxanes (silicones).
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Caption: Reaction pathway from DCMP to polymethylphenylsiloxane via hydrolysis.

This reactivity is the basis for using DCMP as a monomer in the production of specialty
silicones. The presence of the phenyl group imparts greater thermal stability and radiation
resistance to the resulting polymer compared to standard polydimethylsiloxanes.

Application as a Diol Protecting Group

In the context of drug development and complex organic synthesis, protecting functional
groups is a critical strategy. DCMP is an excellent reagent for the simultaneous protection of
1,2- and 1,3-diols. It reacts with the two hydroxyl groups to form a stable, cyclic
methylphenylsilylene acetal.

Trustworthiness through Self-Validation: This protection strategy is self-validating. The
formation of the five- or six-membered cyclic ether is thermodynamically favored and proceeds
cleanly. The stability of this group under a wide range of conditions (e.g., non-acidic, non-
fluoride environments) and its clean removal under specific conditions (e.g., with fluoride ions
or acidic hydrolysis) make it a reliable and predictable tool.

Example Reaction: Protection of propane-1,3-diol.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.chemicalbook.com/synthesis/chlorodiphenylmethylsilane.htm
https://pubchem.ncbi.nlm.nih.gov/compound/9006
https://www.benchchem.com/product/b109416?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

CeHsSi(CHs)Clz + HO-(CH2)3-OH --(Base, e.g., Pyridine)--> Cyclic Silylene Ether + 2 Base-HCI

This strategy is invaluable when other parts of a molecule must undergo chemical
transformation, ensuring the diol functionality remains untouched until it is needed.

Safety and Handling: A Scientist's Responsibility

As a reactive chlorosilane, DCMP presents specific hazards that demand rigorous safety
protocols.

o Corrosivity: DCMP is corrosive to the skin, eyes, and respiratory tract.[2][9]

o Moisture Sensitivity: It reacts with moisture in the air or on surfaces to release hydrogen
chloride (HCI) gas, which is highly corrosive and toxic.[5][9] All handling must be performed
in a well-ventilated fume hood by personnel wearing appropriate personal protective
equipment (PPE), including safety goggles, a face shield, and acid-resistant gloves.

o Storage: Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or
argon) in a cool, dry place away from incompatible materials such as water, alcohols, and
bases.

Conclusion

Dichloromethylphenylsilane is more than a chemical with a defined molecular weight and
formula. It is a versatile synthetic tool whose value is unlocked through a deep understanding
of its synthesis and reactivity. From its industrial origins in the Muller-Rochow process to its
precise laboratory synthesis via the Grignard reaction, DCMP serves as a critical precursor to
advanced materials and a key reagent in the protection of diols for complex molecular
construction. For the research scientist and drug development professional, a thorough grasp
of its properties, reaction mechanisms, and handling requirements is essential for leveraging its
full potential in innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Foreword: Understanding the Role of
Dichloromethylphenylsilane in Modern Synthesis]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b109416#dichloromethylphenylsilane-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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